![molecular formula C16H13ClN4O2S B2837176 N-(4-chlorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide CAS No. 896347-02-7](/img/structure/B2837176.png)
N-(4-chlorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C16H13ClN4O2S and its molecular weight is 360.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Vibrational Spectroscopic Analysis and Computational Approach
- Study: Vibrational spectroscopic signatures of N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide were characterized using Raman and Fourier transform infrared spectroscopy, supported by ab initio calculations (Mary, Pradhan, & James, 2022).
- Findings: The study revealed insights into the molecular structure, inter and intra-molecular hydrogen bonds, and harmonic vibrational wavenumbers of the compound.
Synthesis and Molecular Docking Studies
- Study: Synthesis of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, which are related to the query compound, was explored (Siddiqui et al., 2014).
- Findings: These derivatives showed potential as antibacterial agents and moderate inhibitors of α-chymotrypsin enzyme, with specific compounds exhibiting remarkable activity.
Synthesis and Antiexudative Activity
- Study: Synthesis and antiexudative activity of pyrolin derivatives of related compounds were investigated (Chalenko et al., 2019).
- Findings: Several synthesized derivatives displayed significant antiexudative properties, surpassing the reference drug in some cases.
Antioxidant and Antitumor Activities
- Study: Evaluation of antioxidant and antitumor activities of synthesized nitrogen heterocycles related to the query compound (El-Moneim, El‐Deen, & El-Fattah, 2011).
- Findings: The synthesized compounds were characterized and tested for their potential antioxidant and antitumor activities.
Antibacterial and Antifungal Studies
- Study: Synthesis, characterization, thermal, and antimicrobial studies of N-substituted Sulfanilamide derivatives (Lahtinen et al., 2014).
- Findings: These derivatives were evaluated for their antibacterial and antifungal activities, providing insights into their potential medical applications.
Heteroaromatization and Antimicrobial Activity
- Study: Heteroaromatization with 4-Hydroxycoumarin and the synthesis of novel triazine derivatives (El-Agrody et al., 2001).
- Findings: These compounds were synthesized and tested for their antimicrobial activity, demonstrating potential for further development.
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN4O2S/c1-10-3-2-8-21-14(10)19-15(20-16(21)23)24-9-13(22)18-12-6-4-11(17)5-7-12/h2-8H,9H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKYXACFHVVTJIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.